Cas no 1866535-92-3 (5-(Dimethylamino)pent-1-en-3-ol)

• Product Name: 5-(Dimethylamino)pent-1-en-3-ol
• CAS No: 1866535-92-3
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5973710
• PubChem ID: 131048432
• Update Time: 2025-05-21

5-(Dimethylamino)pent-1-en-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1768407
• 5-(dimethylamino)pent-1-en-3-ol
• 1866535-92-3
• 5-(Dimethylamino)pent-1-en-3-ol

• Inchi： 1S/C7H15NO/c1-4-7(9)5-6-8(2)3/h4,7,9H,1,5-6H2,2-3H3
• InChI Key： RSQMIKXIHSNUBY-UHFFFAOYSA-N
• SMILES： OC(C=C)CCN(C)C

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 5-(Dimethylamino)pent-1-en-3-ol

5-(Dimethylamino)pent-1-en-3-ol (CAS No. 1866535-92-3): A Comprehensive Overview

5-(Dimethylamino)pent-1-en-3-ol, also known by its CAS registry number 1866535-92-3, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the class of alcohols and features a unique combination of functional groups, including an enol ether structure and a dimethylamino group. Its chemical structure, characterized by a five-carbon chain with a double bond at position 1 and hydroxyl and dimethylamino groups at positions 3 and 4, respectively, imparts it with distinctive chemical properties.

Recent studies have highlighted the potential of 5-(Dimethylamino)pent-1-en-3-ol in various fields, particularly in the development of advanced materials and pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, leveraging its ability to undergo multiple reaction pathways. For instance, its participation in Michael addition reactions has been extensively studied, demonstrating its utility in constructing complex organic frameworks. Additionally, the compound's enantioselective synthesis has been reported, which is crucial for the production of chiral drugs with high optical purity.

The compound's physical properties are equally noteworthy. With a molecular weight of approximately 107.17 g/mol, 5-(Dimethylamino)pent-1-en-3-ol exhibits a melting point of around -70°C and a boiling point of 90°C under standard conditions. These properties make it suitable for use in various chemical processes that require precise temperature control. Furthermore, its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its handling in laboratory settings.

In terms of applications, 5-(Dimethylamino)pent-1-en-3-ol has found utility in the synthesis of bioactive compounds, particularly those with potential anticancer activity. Recent research has focused on its ability to act as a building block for constructing molecules that target specific cellular pathways involved in cancer progression. For example, studies have demonstrated that derivatives of this compound can inhibit the proliferation of cancer cells by modulating key enzymes such as kinases and proteases.

Another emerging application of this compound lies in the field of green chemistry. Scientists have explored its use as an eco-friendly reagent in catalytic processes, particularly in the presence of transition metal catalysts. Its ability to facilitate enantioselective reactions under mild conditions aligns with the principles of sustainable chemistry, making it a promising candidate for industrial applications.

The synthesis of 5-(Dimethylamino)pent-1-en-3-ol involves several methods, with the most common approach being the alkylation of amino alcohols followed by oxidation or reduction steps. Recent advancements have introduced more efficient routes, such as using microwave-assisted synthesis or continuous flow reactors, which enhance yield and reduce reaction time. These methods not only improve the scalability of production but also minimize environmental impact.

In conclusion, 5-(Dimethylamino)pent-1-en-3-ol (CAS No. 1866535-92-3) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its favorable physical properties and versatile reactivity, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new avenues for its use, this compound is poised to make significant contributions to both scientific innovation and industrial advancement.